4-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)-1-methylpyridin-2(1H)-one

• IUPAC Name: 4-[5-(aminomethyl)-1,2,4-oxadiazol-3-yl]-1-methylpyridin-2-one
• InChI: InChI=1S/C9H10N4O2/c1-13-3-2-6(4-8(13)14)9-11-7(5-10)15-12-9/h2-4H,5,10H2,1H3
• InChI Key: NALVDLWSOVGIMD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C2=NOC(=N2)CN
• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol

Description

4-(5-(Aminomethyl)-1,2,4-oxadiazol-3-yl)-1-methylpyridin-2(1H)-one, also known as 4-AMPO, is a novel heterocyclic compound that has been used in a variety of scientific research applications. It has been found to have a wide range of biochemical and physiological effects and has been used in a variety of laboratory experiments.

Scientific Research Applications

4-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)-1-methylpyridin-2(1H)-one has a wide range of potential applications in scientific research. It has been used as a tool for studying the structure and function of proteins, as well as for studying the effects of various drugs on cellular functions. It has also been used in studies of enzyme kinetics and in the development of novel therapeutic agents.

Mechanism of Action

The mechanism of action of 4-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)-1-methylpyridin-2(1H)-one is still being studied, but it is believed to involve the inhibition of enzymes involved in the metabolism of drugs. It has been found to inhibit the activity of cytochrome P450 enzymes, which are responsible for metabolizing a variety of drugs. By inhibiting the activity of these enzymes, 4-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)-1-methylpyridin-2(1H)-one can alter the metabolism of drugs and thus their effects.
Biochemical and Physiological Effects
4-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)-1-methylpyridin-2(1H)-one has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of a variety of enzymes involved in the metabolism of drugs, including cytochrome P450 enzymes. It has also been found to have an anti-inflammatory effect and to inhibit the activity of certain enzymes involved in the metabolism of lipids.

Advantages and Limitations for Lab Experiments

4-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)-1-methylpyridin-2(1H)-one has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and can be isolated in a relatively pure form. Additionally, it is relatively inexpensive to obtain. However, one of the main limitations is that it is not very soluble in water, making it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for 4-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)-1-methylpyridin-2(1H)-one research. One area of research is to further explore its mechanism of action, as well as its potential therapeutic applications. Additionally, research could be done to further explore its biochemical and physiological effects. Finally, research could be done to explore new synthesis methods and to develop new derivatives of 4-(5-(aminomethyl)-1,2,4-oxadiazol-3-yl)-1-methylpyridin-2(1H)-one.